3-Imino-3-[4-(2-pyridinyl)piperazino]propanenitrile

• IUPAC Name: 3-imino-3-(4-pyridin-2-ylpiperazin-1-yl)propanenitrile
• InChI: InChI=1S/C12H15N5/c13-5-4-11(14)16-7-9-17(10-8-16)12-3-1-2-6-15-12/h1-3,6,14H,4,7-10H2
• InChI Key: KFAMDBSJYSDEJE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C(=N)CC#N
• Molecular Formula: C12H15N5
• Molecular Weight: 229.28 g/mol

Description

3-Imino-3-[4-(2-pyridinyl)piperazino]propanenitrile, also known as IPP, is a chemical compound that has been studied extensively in scientific research due to its potential applications in various fields.

Mechanism of Action

3-Imino-3-[4-(2-pyridinyl)piperazino]propanenitrile acts as an antagonist at the dopamine D2 receptor and the serotonin 5-HT1A receptor. It has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. By modulating the activity of these receptors and enzymes, 3-Imino-3-[4-(2-pyridinyl)piperazino]propanenitrile can affect various physiological and biochemical processes in the body.
Biochemical and Physiological Effects:
3-Imino-3-[4-(2-pyridinyl)piperazino]propanenitrile has been shown to have a variety of biochemical and physiological effects. In animal studies, 3-Imino-3-[4-(2-pyridinyl)piperazino]propanenitrile has been shown to decrease locomotor activity and induce catalepsy, which is a state of muscular rigidity. It has also been shown to decrease dopamine and serotonin levels in certain brain regions. In addition, 3-Imino-3-[4-(2-pyridinyl)piperazino]propanenitrile has been shown to have antinociceptive effects, meaning it can reduce sensitivity to pain.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Imino-3-[4-(2-pyridinyl)piperazino]propanenitrile in lab experiments is its high potency and selectivity for certain receptors and enzymes. This allows researchers to study the specific effects of modulating these targets without affecting other processes in the body. However, one limitation of using 3-Imino-3-[4-(2-pyridinyl)piperazino]propanenitrile is its potential toxicity and side effects, which can vary depending on the dose and route of administration.

Future Directions

There are several future directions for research on 3-Imino-3-[4-(2-pyridinyl)piperazino]propanenitrile. One area of interest is its potential as a drug candidate for the treatment of schizophrenia. 3-Imino-3-[4-(2-pyridinyl)piperazino]propanenitrile has been shown to have antipsychotic effects in animal models, and further research is needed to determine its efficacy and safety in humans. Another area of interest is its potential as a tool for studying the role of acetylcholinesterase in various physiological processes. 3-Imino-3-[4-(2-pyridinyl)piperazino]propanenitrile has been shown to inhibit this enzyme, and further research is needed to determine the implications of this inhibition. Finally, 3-Imino-3-[4-(2-pyridinyl)piperazino]propanenitrile could also be studied for its potential as a lead compound for the development of new drugs targeting dopamine and serotonin receptors.

Scientific Research Applications

3-Imino-3-[4-(2-pyridinyl)piperazino]propanenitrile has been studied for its potential applications in various fields such as medicinal chemistry, neuroscience, and pharmacology. In medicinal chemistry, 3-Imino-3-[4-(2-pyridinyl)piperazino]propanenitrile has been investigated as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and schizophrenia. In neuroscience, 3-Imino-3-[4-(2-pyridinyl)piperazino]propanenitrile has been used as a tool to study the role of certain receptors in the brain. In pharmacology, 3-Imino-3-[4-(2-pyridinyl)piperazino]propanenitrile has been studied for its potential as a lead compound for the development of new drugs.